Cas no 510754-90-2 (Carbamic acid,N-(9-aminononyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-(9-aminononyl)-, 1,1-dimethylethyl ester
• CAS No: 510754-90-2
• MF: C₁₄H₃₀N₂O₂
• MW: 258.400204181671
• CID: 366333
• PubChem ID: 3614320
• Update Time: 2025-11-01

Carbamic acid,N-(9-aminononyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(9-aminononyl)-, 1,1-dimethylethyl ester
• 1-BOC-1,9-DIAMINONONANE
• tert-butyl 9-aminononylcarbamate
• tert-butyl N-(9-aminononyl)carbamate
• (9-amino-nonyl)-carbamic acid tert-butyl ester
• 1,9-Diaminononane,N1-BOC protected
• AmbotzBNN1045
• mono-tert-butoxycarbonyl-1,9-diaminononane
• N-(tert-butoxycarbonyl)-1,9-diaminononane
• N-(tert-butoxycarbonyl)-1,9-nonanediamine
• N-Boc-1,9-diaminononane
• Nonane-1,9-diamine,N1-BOC protected
• tert-Butyl (9-aminonon-1-yl)carbamate
• tert-butyl N-(9-aminononyl)-carbamate
• BS-51518
• A1-01114
• E76722
• tert-Butyl (9-aminononyl)carbamate
• DTXSID00394274
• N-Boc-nonane-1,9-diamine
• AKOS027378895
• MFCD02094500
• BP-28261
• 510754-90-2
• C14H30N2O2
• CS-0154364
• tert-Butyl(9-aminononyl)carbamate
• SCHEMBL1206249
• FT-0758838
• DB-071297
• SY308187
• N1-Boc-nonane-1,9-diamine

• Inchi： 1S/C14H30N2O2/c1-14(2,3)18-13(17)16-12-10-8-6-4-5-7-9-11-15/h4-12,15H2,1-3H3,(H,16,17)
• InChI Key： GZUNGYDAMPRXSU-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 258.23100
• Monoisotopic Mass: 258.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 0.937
• Boiling Point: 365.5°Cat760mmHg
• Flash Point: 174.9°C
• Refractive Index: 1.461
• PSA: 64.35000
• LogP: 4.29170

Carbamic acid,N-(9-aminononyl)-, 1,1-dimethylethyl ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid,N-(9-aminononyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid,N-(9-aminononyl)-, 1,1-dimethylethyl ester (CAS No. 510754-90-2)

Carbamic acid,N-(9-aminononyl)-, 1,1-dimethylethyl ester, with the CAS number 510754-90-2, is a specialized organic compound widely utilized in pharmaceutical and biochemical research. This compound belongs to the class of carbamate esters, which are known for their versatility in drug design and synthesis. The presence of a 9-aminononyl chain and a tert-butyl ester group makes it a valuable intermediate for modifying peptide structures or developing targeted therapeutics. Researchers often explore its applications in prodrug formulations and bioconjugation, aligning with current trends in personalized medicine and biopharmaceutical innovation.

In recent years, the demand for CAS 510754-90-2 has surged due to its role in proteomics studies and enzyme inhibition research. A growing number of studies focus on its potential to enhance drug delivery systems, particularly in oncology and neurology. For instance, its amino-terminated alkyl chain facilitates covalent bonding with nanoparticles, a technique gaining traction in cancer theranostics. This aligns with the rising interest in nanomedicine and targeted therapies, frequently searched topics in academic and industrial circles.

The synthesis of Carbamic acid,N-(9-aminononyl)-, 1,1-dimethylethyl ester involves multi-step organic reactions, often starting from nonanediamine derivatives. Its tert-butoxycarbonyl (Boc) protecting group is pivotal in peptide synthesis, safeguarding amine functionalities during complex reactions. This feature resonates with researchers investigating solid-phase peptide synthesis (SPPS), a hot topic in biotechnology forums and grant proposals. The compound’s stability under acidic conditions further makes it suitable for high-throughput screening assays, addressing the need for efficient drug discovery tools.

From an industrial perspective, CAS 510754-90-2 is often discussed in contexts like green chemistry and sustainable synthesis. Manufacturers are optimizing its production to reduce hazardous byproducts, responding to global demands for eco-friendly chemical processes. Such advancements are frequently highlighted in patent filings and regulatory submissions, reflecting the compound’s commercial relevance. Additionally, its compatibility with automated synthesis platforms positions it as a key player in the era of AI-driven molecular design, a trending intersection of chemistry and artificial intelligence.

Quality control of Carbamic acid,N-(9-aminononyl)-, 1,1-dimethylethyl ester relies on advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with pharmaceutical-grade standards, a critical requirement for preclinical studies. The compound’s certificates of analysis (CoA) often include data on residual solvents and isomeric purity, addressing stringent regulatory guidelines from agencies like the FDA and EMA. Such rigor aligns with the increasing emphasis on reproducibility in life sciences, a recurring theme in peer-reviewed journals.

Future prospects for CAS 510754-90-2 include explorations in biodegradable materials and smart polymers, where its amphiphilic properties could enable novel applications. As the scientific community prioritizes translational research, this compound’s adaptability across disciplines—from drug development to material science—ensures its enduring relevance. Collaborative efforts between academia and industry will likely unlock further innovations, cementing its role in next-generation scientific breakthroughs.